Cas no 6427-66-3 (4-Azidobenzoic acid)

4-Azidobenzoic acid is a versatile aromatic compound featuring both a carboxylic acid and an azide functional group, making it valuable in organic synthesis and bioconjugation applications. The azide group enables efficient click chemistry reactions, particularly Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), while the carboxylic acid allows for further derivatization or conjugation to amines via amide bond formation. This dual functionality makes it useful in polymer chemistry, materials science, and biolabeling. The compound exhibits good stability under standard conditions, though precautions are necessary due to the azide group's potential sensitivity. Its crystalline form ensures consistent purity, facilitating reproducible results in research and industrial applications.
4-Azidobenzoic acid structure
4-Azidobenzoic acid structure
Product Name:4-Azidobenzoic acid
CAS No:6427-66-3
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD00013987
CID:503176
PubChem ID:3034184
Update Time:2025-05-27

4-Azidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-azido-
    • 4-Azidobenzoic Acid
    • 9-Azidobenzoic acid solution
    • p-Azidobenzoic acid
    • 4-Azido-benzoic acid
    • PQXPAFTXDVNANI-UHFFFAOYSA-N
    • 4-(diazoazamvinyl)benzoic acid
    • 4-Azidobenzoic acid solution
    • NSC80932
    • 5567AH
    • SBB008205
    • TRA0100993
    • A0930
    • ST50828000
    • I14-
    • NSC-80932
    • D88356
    • F2157-0491
    • SCHEMBL13449659
    • CCG-40396
    • FT-0698749
    • DTXSID90214492
    • EINECS 229-198-9
    • 6427-66-3
    • 4-AZIDOBENZOICACID
    • NSC 80932
    • BP-10766
    • AKOS000279521
    • BP-23326
    • CHEMBL115041
    • LCZC3082
    • EN300-207145
    • NS00035664
    • GS-5682
    • p-azidobenzoate
    • AH-034/11963081
    • 9-azidobenzoic acid
    • DB-080946
    • DTXCID90136983
    • 4-Azidobenzoic acid
    • MDL： MFCD00013987
    • Inchi： 1S/C7H5N3O2/c8-10-9-6-3-1-5(2-4-6)7(11)12/h1-4H,(H,11,12)
    • InChI Key： PQXPAFTXDVNANI-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=CC=1)N=[N+]=[N-])=O

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 51.7

Experimental Properties

  • Density: No data available
  • Melting Point: No data available
  • Flash Point: Fahrenheit: -27.4 ° f
    Celsius: -33 ° c
  • PSA: 87.05000
  • LogP: 1.77936
  • Color/Form: ~0.2 M in tert-butyl methyl ether
  • Sensitiveness: Sensitive to light

4-Azidobenzoic acid Security Information

4-Azidobenzoic acid Customs Data

  • HS CODE：2929909090
  • Customs Data：

    China Customs Code:

    2929909090

    Overview:

    2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Azidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
420116-5G
4-Azidobenzoic Acid, 97%
 6427-66-3 97%
5G
 ￥ 424 2022-04-26
BAI LING WEI Technology Co., Ltd.
420116-25G
4-Azidobenzoic Acid, 97%
 6427-66-3 97%
25G
 ￥ 1824 2022-04-26
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0930-5G
4-Azidobenzoic Acid
 6427-66-3 >97.0%(T)(HPLC)
5g
 ¥340.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A0930-25G
4-Azidobenzoic Acid
 6427-66-3 >97.0%(T)(HPLC)
25g
 ¥1300.00 2024-04-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
778877-10ML
4-Azidobenzoic acid
 6427-66-3 95.0%
10ml
 ¥955.05 2023-11-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
778877-50ML
4-Azidobenzoic acid
 6427-66-3 ≥95.0%
50ML
 ￥3068.11 2022-02-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A828381-1g
p-Azidobenzoic Acid
 6427-66-3 97%
1g
 128.00 2021-05-17
TRC
A822050-1g
4-Azidobenzoic Acid
 6427-66-3
1g
 $ 81.00 2023-04-19
TRC
A822050-5g
4-Azidobenzoic Acid
 6427-66-3
5g
 $ 187.00 2023-04-19
TRC
A822050-10g
4-Azidobenzoic Acid
 6427-66-3
10g
 $ 339.00 2023-04-19

4-Azidobenzoic acid Related Literature

Related Categories

6427-66-3 (4-Azidobenzoic acid) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.